methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate

• IUPAC Name: methyl 4-[diethoxyphosphorylmethyl(ethoxycarbonyl)amino]butanoate
• InChI: InChI=1S/C13H26NO7P/c1-5-19-13(16)14(10-8-9-12(15)18-4)11-22(17,20-6-2)21-7-3/h5-11H2,1-4H3
• InChI Key: CCUVHULWMCFLHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(CCCC(=O)OC)CP(=O)(OCC)OCC
• Molecular Formula: C13H26NO7P
• Molecular Weight: 339.32 g/mol

Description

Methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate, also known as MDMP, is a chemical compound that has been widely studied in the scientific community. It is a member of the family of organophosphorus compounds, which have been used in various applications such as pesticides, flame retardants, and nerve agents. In

Mechanism of Action

Methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate is believed to work by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which can cause overstimulation of the nervous system and lead to symptoms such as muscle weakness, respiratory failure, and seizures.
Biochemical and Physiological Effects:
The biochemical and physiological effects of methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate are largely related to its mechanism of action. As mentioned above, methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate inhibits the activity of acetylcholinesterase, which can lead to a range of symptoms depending on the dose and duration of exposure. These symptoms can include muscle weakness, respiratory failure, and seizures. In severe cases, exposure to methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate can be fatal.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate in lab experiments is its ability to inhibit the activity of acetylcholinesterase, which can be useful in studying the role of this enzyme in various physiological processes. Additionally, methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate can be used as a precursor to nerve agents, which has implications for national security research. However, one limitation of using methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate in lab experiments is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are several future directions for research on methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate. One area of interest is its potential as a cholinesterase inhibitor for the treatment of Alzheimer's disease. Another area of interest is its potential as a precursor to nerve agents, which has implications for national security research. Additionally, further studies are needed to better understand the mechanism of action of methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate and its potential toxicity.

Synthesis Methods

Methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate can be synthesized through a multi-step process. The first step involves the reaction between diethyl phosphite and methyl acrylate, which produces diethyl (2-methyl-2-propenoyl) phosphonate. The second step involves the reaction between diethyl (2-methyl-2-propenoyl) phosphonate and diethylamine, which produces methyl 4-[(diethoxyphosphoryl)methyl]amino]butanoate. The final step involves the reaction between methyl 4-[(diethoxyphosphoryl)methyl]amino]butanoate and ethyl chloroformate, which produces methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate.

Scientific Research Applications

Methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate has been used in various scientific research applications. One of its main uses is as a reagent in the synthesis of other compounds. It has also been studied for its potential as a cholinesterase inhibitor, which could have implications for the treatment of Alzheimer's disease. Additionally, methyl 4-[[(diethoxyphosphoryl)methyl](ethoxycarbonyl)amino]butanoate has been studied for its potential as a precursor to nerve agents, which has implications for national security.